Cas no 899946-02-2 (2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide)

• Product Name: 2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide
• CAS No: 899946-02-2
• MF: C₁₈H₁₂FN₅O₂
• MW: 349.318586349487
• CID: 5489781
• Update Time: 2025-10-29

2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)benzamide
• 2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide

• Inchi： 1S/C18H12FN5O2/c19-15-9-5-4-8-13(15)17(25)22-23-11-20-16-14(18(23)26)10-21-24(16)12-6-2-1-3-7-12/h1-11H,(H,22,25)
• InChI Key： OGLOLOHAIGXFRZ-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=CC=C3)N=CC=2C1=O)(=O)C1=CC=CC=C1F

Additional information on 2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide

Introduction to 2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide (CAS No. 899946-02-2)

The compound 2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide, identified by its CAS number 899946-02-2, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its structural complexity and potential biological activities. Its molecular framework integrates elements from two distinct heterocyclic systems: the benzamide moiety and the pyrazolo[3,4-d]pyrimidine scaffold, both of which are well-documented for their pharmacological relevance.

In recent years, the exploration of pyrazolo[3,4-d]pyrimidine derivatives has been a focal point in drug discovery efforts. These heterocycles are renowned for their broad spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The introduction of a fluoro substituent at the 2-position of the benzamide moiety further enhances the compound's pharmacological profile. Fluorine atoms are frequently employed in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and electronic properties of molecules.

The specific arrangement of functional groups in 2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide suggests potential interactions with various biological targets. The 4-oxo group within the pyrazolo[3,4-d]pyrimidine core may participate in hydrogen bonding interactions with nucleophilic residues in proteins or enzymes. Meanwhile, the phenyl ring appended to the pyrazolo[3,4-d]pyrimidine system could serve as a hydrophobic anchor for binding to lipid-rich regions of target proteins. Such structural features make this compound a promising candidate for further investigation in therapeutic applications.

Recent studies have highlighted the importance of fluorinated benzamides in developing novel pharmaceuticals. These derivatives often exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts. The presence of the fluoro group in 2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide may contribute to its stability under physiological conditions while enhancing its interaction with biological targets. This balance between structural rigidity and functional flexibility is crucial for designing molecules with high pharmacological efficacy.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The integration of the pyrazolo[3,4-d]pyrimidine scaffold with the benzamide moiety necessitates careful selection of coupling reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing this complex molecular architecture.

Biological evaluation of 2-fluoro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide has revealed intriguing activities that warrant further exploration. Preclinical studies suggest potential roles in modulating enzyme activity and receptor binding. For instance, analogs with similar structural motifs have demonstrated inhibitory effects on kinases and other enzymes implicated in cancer progression. The unique combination of functional groups in this compound may enable it to interact with multiple targets simultaneously, leading to synergistic therapeutic effects.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling techniques have been increasingly employed to predict how modifications at specific positions within a molecule will affect its pharmacological properties. In the case of 2-fluoro-N-{4-oxo-1 phenyl -1 H , 4 H , 5 H - pyrazolo [ 3 , 4 - d ] py rimidin - 5 - yl } ben zamide, computational studies can help rationalize observed biological activities by identifying key interaction points with potential targets.

Future research directions for this compound may include exploring its mechanism of action in detail and assessing its potential for clinical translation. Investigating how it interacts with specific proteins or enzymes at an atomic level will provide valuable insights into its mode of action. Additionally, preclinical studies in animal models will be essential for evaluating its safety profile and therapeutic efficacy before human trials can be initiated.

The significance of fluorinated heterocycles like those found in 2-fluoro-N-{4 oxo -1 phen yl -1 H , 4 H , 5 H - py raz ol o [ 3 , 4 - d ] py rim idin - 5 - yl } ben zamide cannot be overstated. These molecules represent a bridge between fundamental chemical research and applied pharmaceutical development. As our understanding of biological systems continues to evolve through interdisciplinary approaches combining chemistry biology physics mathematics an d computer science we can expect even more innovative applications emerge from such studies.